Cas no 1699312-55-4 (7-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 7-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 1699312-55-4
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5893495
• PubChem ID: 136839722
• Update Time: 2025-05-19

7-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• 7-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
• EN300-1119455
• 1699312-55-4

• Inchi： 1S/C10H16N4O/c1-7-4-5-11-10-12-9(13-14(7)10)8-3-2-6-15-8/h7-8H,2-6H2,1H3,(H,11,12,13)
• InChI Key： SUNRRDCPNKJNCW-UHFFFAOYSA-N
• SMILES： O1CCCC1C1N=C2NCCC(C)N2N=1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

Professional Introduction to Compound with CAS No. 1699312-55-4 and Product Name: 7-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

The compound with the CAS number 1699312-55-4 and the product name 7-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a triazolopyrimidine core, which is a well-documented scaffold in medicinal chemistry. The presence of an oxolan ring at the 2-position introduces additional functional diversity, enabling various interactions with biological targets. This structural motif has been extensively studied for its ability to modulate enzyme activity and receptor binding. The 7-methyl substituent further enhances the compound's pharmacological profile by influencing its solubility and metabolic stability.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in addressing various diseases, including cancer and infectious disorders. The 7-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine compound has been investigated for its potential as an inhibitor of kinases and other enzymes involved in cellular signaling pathways. Preliminary in vitro experiments suggest that this compound exhibits inhibitory activity against several target proteins, making it a valuable tool for studying disease mechanisms and developing novel therapeutics.

The oxolan ring in the structure contributes to the compound's ability to engage with biological macromolecules through hydrogen bonding and other non-covalent interactions. This feature is particularly relevant in drug design, where precise molecular recognition is crucial for efficacy. The triazolopyrimidine core provides additional binding pockets that can be exploited to enhance binding affinity. These structural attributes make the compound a versatile candidate for further optimization through structure-based drug design approaches.

In the context of current pharmaceutical research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The 7-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine compound has shown promise in this area due to its ability to interact with key protein targets involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By targeting these kinases, the compound may offer therapeutic benefits in treating conditions such as cancer.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry techniques. The introduction of the oxolan ring requires precise control over reaction conditions to ensure high yield and purity. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the triazolopyrimidine core efficiently. These synthetic strategies highlight the importance of innovation in chemical synthesis for developing complex molecular entities like this one.

Evaluation of the compound's pharmacokinetic properties is essential for assessing its potential as a drug candidate. Preliminary data indicate that 7-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine exhibits favorable solubility profiles and metabolic stability under physiological conditions. These characteristics are critical for ensuring bioavailability and minimizing side effects upon administration. Further studies are underway to optimize these properties through structural modifications.

The potential applications of this compound extend beyond oncology. Research suggests that it may also have utility in treating inflammatory diseases and neurodegenerative disorders by modulating relevant signaling pathways. The ability of the oxolan ring to engage with biological targets opens up possibilities for designing molecules with specific therapeutic effects. As our understanding of disease mechanisms continues to evolve，this compound remains a promising candidate for future clinical investigations.

Collaborative efforts between chemists，biologists，and clinicians are essential for translating laboratory findings into tangible therapeutic benefits. The 7-methyl-2-(oxlan - 2 - yl) - 4 H , 5 H , 6 H , 7 H - 1 , 2 , 4 tri azo lo 1 , 5 - apy rimidine compound exemplifies how interdisciplinary research can drive innovation in drug discovery。By leveraging advances in synthetic chemistry，computational modeling，and biological assays，scientists can accelerate the development of novel therapeutics that address unmet medical needs.

Future directions for research on this compound include exploring its mechanism of action in detail。Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and guide further optimization efforts。Additionally，studies on its effects on cellular processes will help elucidate its mode of action and identify potential side effects or off-target interactions。

The development of new drugs is a complex process that requires rigorous testing across multiple stages。From initial discovery to clinical trials，each step must be carefully conducted to ensure safety and efficacy。The CAS No169931255 - 4 associated with this product underscores its significance as a research chemical with potential therapeutic applications。As researchers continue to investigate its properties，the hope is that it will contribute to advancements in medicine。